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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of VUF10460, a non-imidazole
compound, and its specific interactions with histamine receptor signaling pathways. The
information presented herein is intended to support research and development efforts by
providing detailed pharmacological data, experimental methodologies, and visual
representations of the underlying molecular mechanisms.

Introduction to VUF10460 and Histamine Receptors

VUF10460 is a selective histamine H4 receptor (H4R) agonist.[1] Histamine receptors, which
include four subtypes (H1R, H2R, H3R, and H4R), are a class of G protein-coupled receptors
(GPCRs) that mediate a wide range of physiological and pathological processes.[2][3] Their
distinct signaling properties and tissue distribution make them important targets for therapeutic
intervention in various diseases, including allergic and inflammatory conditions.[3][4]

e H1 Receptor (H1R): Primarily coupled to Gq proteins, leading to the activation of
phospholipase C and subsequent increases in intracellular calcium.[5]
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» H2 Receptor (H2R): Coupled to Gs proteins, which activate adenylyl cyclase and increase
cyclic AMP (cAMP) levels.[5][6]

» H3 Receptor (H3R): Coupled to Gi/o proteins, inhibiting adenylyl cyclase and decreasing
CAMP levels. It functions as a presynaptic autoreceptor, regulating histamine release.[7][8][9]

» H4 Receptor (H4R): Also coupled to Gi/o proteins, its activation leads to the inhibition of
adenylyl cyclase.[5][10] It is highly expressed on cells of hematopoietic origin, such as mast
cells and eosinophils, implicating it in immune and inflammatory responses.[4][11]

VUF10460's selectivity for the H4R makes it a valuable tool for dissecting the specific roles of
this receptor in complex biological systems.[12]

Pharmacological Profile of VUF10460

The primary mechanism of VUF10460 is its direct binding to and activation of the histamine H4
receptor. Its pharmacological profile is defined by its binding affinity (Ki) and its functional
activity as an agonist.

Binding Affinity Data

VUF10460 demonstrates a significant selectivity for the histamine H4 receptor over the H3
receptor, particularly in rats.[1] The binding affinities, expressed as Ki values (inhibitory
constant) or pKi (-log(Ki)), are summarized below. A lower Ki or higher pKi value indicates a
higher binding affinity.[13]

Receptor . Binding Binding
Species o . o . Source(s)

Subtype Affinity (Ki) Affinity (pKi)

H4 Receptor Human 5.01 nM 8.22 [14][15]
14.13 nM - 34.67

H4 Receptor Rat 7.46 [1][14]
nM

H3 Receptor Rat 1,778.28 nM 5.75 [1][14]

Functional Activity
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VUF10460 is characterized as a potent H4R agonist.[1][14][15] Upon binding to the H4R, it
stabilizes the receptor in an active conformation, initiating downstream intracellular signaling
cascades.

Effect on Histamine H4 Receptor Signhaling Pathway

As a Gi/o-coupled receptor, the activation of H4R by VUF10460 primarily leads to the inhibition
of adenylyl cyclase activity. This results in a decrease in the intracellular concentration of the
second messenger cyclic AMP (cAMP).[5] The H4R has a known preference for coupling with
the Gai2 subtype over other Gai/o proteins.[10] This signaling cascade is central to the
receptor's role in modulating immune cell function, including chemotaxis and cytokine
production.[4][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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